Cas no 2156986-65-9 (tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate
• CAS No: 2156986-65-9
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 6199963
• PubChem ID: 165806394
• Update Time: 2025-05-19

tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate
• 2156986-65-9
• EN300-1286750

• Inchi： 1S/C10H21N3O3/c1-6(7(11)5-8(12)14)13-9(15)16-10(2,3)4/h6-7H,5,11H2,1-4H3,(H2,12,14)(H,13,15)
• InChI Key： XHZOCKOVBXNXCW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(CC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.15829154g/mol
• Monoisotopic Mass: 231.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate (CAS No. 2156986-65-9)

tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate, with the CAS number 2156986-65-9, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound, often referred to as a Boc-protected amino acid derivative, plays a pivotal role in the development of novel therapeutics, particularly in the fields of oncology and neurology. Its unique molecular structure, featuring both carbamate and carbamoyl functional groups, makes it an invaluable building block for drug discovery and bioconjugation.

The growing interest in tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate is closely tied to recent advancements in targeted drug delivery systems and precision medicine. Researchers are increasingly exploring its potential as a linker molecule for antibody-drug conjugates (ADCs), a hot topic in cancer therapy. The compound's amino and carbamoyl moieties provide excellent sites for selective modification, addressing the pharmaceutical industry's demand for highly specific therapeutic agents with minimal side effects.

From a synthetic chemistry perspective, CAS 2156986-65-9 exemplifies the importance of protective group strategies in modern organic synthesis. The tert-butyloxycarbonyl (Boc) group serves as a temporary protector for the amine functionality, allowing selective reactions at other sites of the molecule. This characteristic has made it particularly valuable in solid-phase peptide synthesis (SPPS), where sequential coupling and deprotection steps are crucial. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry highlight its utility in creating complex peptide architectures.

The stability profile of tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate under various pH conditions has become a subject of significant research interest, especially with the pharmaceutical industry's focus on oral drug bioavailability. Its behavior in simulated gastric and intestinal fluids is being extensively studied to optimize drug formulations. These investigations align with current trends in computational chemistry and molecular modeling, where researchers use in silico methods to predict the compound's metabolic pathways and interactions with biological targets.

Quality control aspects of CAS 2156986-65-9 are equally important, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to ensure purity and batch-to-batch consistency. The compound's characterization data, including its specific rotation and solubility profile in various organic solvents, are critical parameters for researchers working on structure-activity relationship (SAR) studies. Recent improvements in analytical methodologies have enabled more precise quantification of isomeric impurities, addressing one of the key challenges in pharmaceutical grade synthesis.

Looking forward, the applications of tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate are expanding into emerging areas like proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities, which represent one of the most exciting frontiers in drug discovery, often require precisely functionalized building blocks like this compound. The carbamate linkage in particular offers advantages in terms of stability and controlled release properties, making it attractive for designing next-generation biodegradable drug carriers.

From a commercial perspective, the global market for specialty amino acid derivatives including CAS 2156986-65-9 is experiencing steady growth, driven by increasing R&D investments in biopharmaceuticals. Supply chain considerations, including regional manufacturing capabilities and regulatory compliance across different markets, have become crucial factors for end-users. Recent developments in continuous flow chemistry are also impacting production methodologies for such compounds, promising improved efficiency and sustainability in their manufacture.

In conclusion, tert-butyl N-(3-amino-4-carbamoylbutan-2-yl)carbamate (CAS No. 2156986-65-9) represents a versatile and increasingly important tool in modern medicinal chemistry. Its unique structural features and functional group compatibility position it as a key player in addressing current challenges in drug development and therapeutic innovation. As research continues to uncover new applications and synthetic methodologies, this compound is likely to maintain its relevance in cutting-edge pharmaceutical research for years to come.